![molecular formula C17H27N3O2S2 B2750843 5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)pentanamide CAS No. 2034612-50-3](/img/structure/B2750843.png)
5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)pentanamide
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Description
5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)pentanamide is a useful research compound. Its molecular formula is C17H27N3O2S2 and its molecular weight is 369.54. The purity is usually 95%.
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Scientific Research Applications
Molecular Synthesis and Biological Activity
A study by Gondru et al. (2015) explored the synthesis of novel heterocyclic bio-active agents through a three-component one-pot manner by Hantzsch condensation, which could be related to the chemical structure of interest due to the involvement of pyrazole and heterocyclic components. These compounds showed promising antimicrobial and antioxidant activities, suggesting potential applications in the development of new pharmaceuticals or bioactive materials (Gondru et al., 2015).
Antioxidant and Anti-inflammatory Properties
Research by Venkatraman et al. (2004) on alpha-lipoic acid-based compounds, which share a similar dithiolane structure to the chemical , revealed potent activation of PPARgamma and significant anti-inflammatory effects. These findings suggest potential therapeutic applications in treating inflammatory skin conditions, hinting at the broader utility of structurally related compounds in dermatological therapies (Venkatraman et al., 2004).
Advanced Material Synthesis
A study by Pla et al. (2014) on the synthesis of polycyclic pyrazoline products through photoinduced intramolecular nitrile imine 1,3-dipolar cycloaddition highlights the versatility of pyrazole derivatives in creating complex molecular architectures. This research may indicate the utility of the compound for advanced material synthesis or as a precursor in organic chemistry (Pla et al., 2014).
Biochemical Sensing and Monitoring
Luo et al. (2022) designed a series of compounds for specific reaction with H2O2, demonstrating their application in biochemical sensing and monitoring, particularly in tracking hydrogen peroxide in biological systems. This research underscores the potential of structurally related compounds in developing sensors for biomedical and environmental monitoring applications (Luo et al., 2022).
Properties
IUPAC Name |
5-(dithiolan-3-yl)-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O2S2/c21-17(7-2-1-6-16-8-10-23-24-16)19-14-11-18-20(12-14)13-15-5-3-4-9-22-15/h11-12,15-16H,1-10,13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVWNQFYZOPBFOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)CN2C=C(C=N2)NC(=O)CCCCC3CCSS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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